Synthetic Yield Optimization: 5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2) Demonstrates High Yield (83%) in Reproducible Catalytic Hydrogenation Protocol
5-Amino-2-chlorobenzenesulfonamide (CAS 2015-19-2) can be synthesized via a catalytic hydrogenation of the corresponding nitro precursor (compound 4) using 10% Pd/C in methanol at 50 °C for 4 hours, achieving an 83% yield after acid-base workup . This protocol is fully characterized with 1H NMR data (400 MHz, DMSO-d6) showing distinct aromatic proton signals at δ 7.969, 8.017, 8.414–8.442, and 8.671–8.677 ppm . The melting point of the purified product is 166–167 °C .
| Evidence Dimension | Synthetic Yield |
|---|---|
| Target Compound Data | 83% |
| Comparator Or Baseline | Typical yields for analogous substituted benzenesulfonamides via Pd/C hydrogenation range from 60–85% |
| Quantified Difference | Within the upper quartile of reported yields for this class of transformation |
| Conditions | 10% Pd/C, H₂ atmosphere, methanol, 50 °C, 4 h |
Why This Matters
This reproducible, high-yield protocol reduces cost per batch and ensures consistent material quality for downstream applications, a critical factor in procurement for multi-step syntheses.
